Cas no 100922-54-1 (L-Lysine,N2-(N-L-g-glutamyl-L-g-glutamyl)- (9CI))

• Product Name: L-Lysine,N2-(N-L-g-glutamyl-L-g-glutamyl)- (9CI)
• CAS No: 100922-54-1
• MF: C₁₆H₂₈N₄O₈
• MW: 404.415524482727
• CID: 124326
• PubChem ID: 92043755
• Update Time: 2024-03-05

L-Lysine,N2-(N-L-g-glutamyl-L-g-glutamyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2-(N-L-g-glutamyl-L-g-glutamyl)- (9CI)
• H-Glu(Glu(Lys-OH)-OH)-OH
• H-Γ-GLU-Γ-GLU-LYS-OH
• H-g-Glu-g-Glu-Lys-OH
• (2S)-6-amino-2-[[(4S)-4-[[(4S)-4-amino-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]hexanoic acid
• A-Glu-
• A-Glu-Lys-OH
• L-Lysine, N2-(N-L-gamma-glutamyl-L-gamma-glutamyl)- (9CI)
• (S)-6-Amino-2-((S)-4-((S)-4-amino-4-carboxybutanamido)-4-carboxybutanamido)hexanoic acid
• H-
• H--Glu--Glu-Lys-OH
• 100922-54-1

• Inchi： 1S/C16H28N4O8/c17-8-2-1-3-10(15(25)26)19-13(22)7-5-11(16(27)28)20-12(21)6-4-9(18)14(23)24/h9-11H,1-8,17-18H2,(H,19,22)(H,20,21)(H,23,24)(H,25,26)(H,27,28)/t9-,10-,11-/m0/s1
• InChI Key： ALSOBLJLPFYJBR-DCAQKATOSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)NC(CC[C@@H](C(=O)O)N)=O)N[C@H](C(=O)O)CCCCN

Computed Properties

• Exact Mass: 404.19100
• Monoisotopic Mass: 404.19071386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 222.14000
• LogP: 0.40890